Cas no 899976-48-8 (6-bromo-3-2-(4-tert-butylbenzenesulfonyl)acetyl-8-methoxy-2H-chromen-2-one)

• Product Name: 6-bromo-3-2-(4-tert-butylbenzenesulfonyl)acetyl-8-methoxy-2H-chromen-2-one
• CAS No: 899976-48-8
• MF: C₂₂H₂₁BrO₆S
• MW: 493.36754488945
• CID: 5441263
• PubChem ID: 18591534
• Update Time: 2025-06-08

6-bromo-3-2-(4-tert-butylbenzenesulfonyl)acetyl-8-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-[2-(4-tert-butylbenzenesulfonyl)acetyl]-8-methoxy-2H-chromen-2-one
• 6-bromo-3-(2-((4-(tert-butyl)phenyl)sulfonyl)acetyl)-8-methoxy-2H-chromen-2-one
• F3166-0286
• 899976-48-8
• AKOS002086675
• VU0511674-1
• 6-bromo-3-[2-(4-tert-butylphenyl)sulfonylacetyl]-8-methoxychromen-2-one
• 2H-1-Benzopyran-2-one, 6-bromo-3-[2-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]acetyl]-8-methoxy-
• 6-bromo-3-2-(4-tert-butylbenzenesulfonyl)acetyl-8-methoxy-2H-chromen-2-one

• Inchi： 1S/C22H21BrO6S/c1-22(2,3)14-5-7-16(8-6-14)30(26,27)12-18(24)17-10-13-9-15(23)11-19(28-4)20(13)29-21(17)25/h5-11H,12H2,1-4H3
• InChI Key： DEQUOFLWXRLMPN-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC)C=C(Br)C=C2C=C1C(CS(C1=CC=C(C(C)(C)C)C=C1)(=O)=O)=O

Computed Properties

• Exact Mass: 492.02422g/mol
• Monoisotopic Mass: 492.02422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• Density: 1.453±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 672.9±55.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-bromo-3-2-(4-tert-butylbenzenesulfonyl)acetyl-8-methoxy-2H-chromen-2-one

Introduction to 6-Bromo-3-2-(4-tert-Butylbenzenesulfonyl)acetyl-8-methoxy-2H-chromen-2-one (CAS No. 899976-48-8)

6-Bromo-3-2-(4-tert-butylbenzenesulfonyl)acetyl-8-methoxy-2H-chromen-2-one (CAS No. 899976-48-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of chromenone, a class of compounds known for their diverse biological activities and potential therapeutic applications.

The structure of 6-bromo-3-2-(4-tert-butylbenzenesulfonyl)acetyl-8-methoxy-2H-chromen-2-one features a chromenone core with several functional groups that contribute to its unique properties. The presence of a bromine atom at the 6-position, a tert-butylbenzenesulfonyl group at the 3-position, and a methoxy group at the 8-position makes this compound highly versatile and suitable for various chemical modifications and biological studies.

Recent research has highlighted the potential of 6-bromo-3-2-(4-tert-butylbenzenesulfonyl)acetyl-8-methoxy-2H-chromen-2-one in the development of novel therapeutic agents. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties, making it a promising candidate for further investigation in drug discovery and development.

In the context of anti-inflammatory activity, 6-bromo-3-2-(4-tert-butylbenzenesulfonyl)acetyl-8-methoxy-2H-chromen-2-one has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This inhibition is crucial in managing inflammatory diseases, including arthritis and other autoimmune disorders. The mechanism of action involves the modulation of signaling pathways that are central to inflammation, such as the NF-kB pathway.

Regarding its anti-cancer properties, 6-bromo-3-2-(4-tert-butylbenzenesulfonyl)acetyl-8-methoxy-2H-chromen-2-one has demonstrated cytotoxic effects against various cancer cell lines. It has been shown to induce apoptosis (programmed cell death) in cancer cells by disrupting mitochondrial function and activating caspase cascades. Additionally, this compound can inhibit angiogenesis, the process by which new blood vessels form to supply nutrients to tumors, thereby limiting tumor growth and metastasis.

The pharmacokinetic profile of 6-bromo-3-2-(4-tert-butylbenzenesulfonyl)acetyl-8-methoxy-2H-chromen-2-one is another area of active research. Studies have indicated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. Its oral bioavailability and stability in physiological conditions are being optimized through various formulation strategies.

In preclinical studies, 6-bromo-3-2-(4-tert-butylbenzenesulfonyl)acetyl-8-methoxy-2H-chromen-2-one has shown promising results in animal models of inflammation and cancer. These studies have provided valuable insights into its efficacy and safety profile, paving the way for further clinical trials. The compound's ability to target multiple pathways involved in disease progression makes it an attractive candidate for combination therapy approaches.

The synthesis of 6-bromo-3-2-(4-tertbutylbenzenesulfonyl)acetyl8methoxy2Hchromen2one involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of appropriate precursors followed by functional group modifications. Advances in synthetic chemistry have enabled researchers to produce this compound efficiently on both laboratory and industrial scales.

In conclusion, 6-bromo32(4tertbutylbenzenesulfonyl)acetyl8methoxy2Hchromen2one (CAS No. 899976488) represents a significant advancement in the field of medicinal chemistry. Its unique structure and multifaceted biological activities make it a valuable tool for researchers exploring new therapeutic strategies for inflammatory diseases and cancer. As ongoing research continues to uncover its full potential, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.